2-[[4-Amino-2-(ethylamino)-5-thiazolyl]-phenylmethylidene]propanedinitrile

• Molecular Formula: C15H13N5S
• Molecular Weight: 295.4 g/mol
• IUPAC Name: 2-[[4-amino-2-(ethylamino)-1,3-thiazol-5-yl]-phenylmethylidene]propanedinitrile
• InChI: InChI=1S/C15H13N5S/c1-2-19-15-20-14(18)13(21-15)12(11(8-16)9-17)10-6-4-3-5-7-10/h3-7H,2,18H2,1H3,(H,19,20)
• InChI Key: UPSVKSUEPUIPCI-UHFFFAOYSA-N
• SMILES: CCNC1=NC(=C(S1)C(=C(C#N)C#N)C2=CC=CC=C2)N

Description

2-[[4-amino-2-(ethylamino)-5-thiazolyl]-phenylmethylidene]propanedinitrile is a member of thiazoles.

Scientific Research Applications

Structural Properties and Interaction Studies

• Barrier to Rotation in Structurally Related Compounds : A study by Karlsen, Kolsaker, Romming, & Uggerud (2002) examined the barrier to rotation around the carbon amino nitrogen bond in compounds related to 2-[[4-Amino-2-(ethylamino)-5-thiazolyl]-phenylmethylidene]propanedinitrile, providing insights into their structural properties.

• Interaction with Ethoxymethylene-Containing Derivatives : A study by Vandyshev et al. (2015) explored the interactions of compounds similar to 2-[[4-Amino-2-(ethylamino)-5-thiazolyl]-phenylmethylidene]propanedinitrile, broadening the understanding of its reactivity.

Quantum Chemical and Molecular Dynamics Simulation

• Corrosion Inhibition Studies : Kaya et al. (2016) used quantum chemical and molecular dynamics simulation to predict the corrosion inhibition performances of thiazole derivatives, closely related to the compound of interest, against iron metal corrosion (Kaya et al., 2016).

Synthesis and Antibacterial Activities

• Synthesis and Antibacterial Activity of Related Compounds : Research by Al-Adiwish et al. (2012) involved the synthesis of related compounds and their evaluation for antibacterial activities, indicating potential applications in this field.

• Anticancer and Antioxidant Activities : A study by Saied et al. (2019) on the synthesis of thiazolidinone derivatives, structurally similar to the compound , revealed significant anticancer and antioxidant activities.

Applications in Drug Metabolism

• Biocatalysis in Drug Metabolism : Zmijewski et al. (2006) demonstrated the application of microbial-based biocatalytic systems in producing metabolites of a related compound, providing insights into its potential role in drug metabolism (Zmijewski et al., 2006).